N-(2-chlorobenzyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-hydroxy-2-oxo-1-phenylquinoline-3-carboxamide
• InChI: InChI=1S/C23H17ClN2O3/c24-18-12-6-4-8-15(18)14-25-22(28)20-21(27)17-11-5-7-13-19(17)26(23(20)29)16-9-2-1-3-10-16/h1-13,27H,14H2,(H,25,28)
• InChI Key: KJNWMBVJEFGJMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C(=C(C2=O)C(=O)NCC4=CC=CC=C4Cl)O
• Molecular Formula: C23H17ClN2O3
• Molecular Weight: 404.8 g/mol

Description

“N-(2-chlorobenzyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide” is a complex organic compound. It contains a quinoline backbone, which is a type of nitrogen-containing heterocycle. Compounds with this backbone have exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a phenyl ring, and various functional groups including a carboxamide, a hydroxy group, and a 2-chlorobenzyl group.

Chemical Reactions Analysis

The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For example, the carboxamide could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of the various functional groups.

Mechanism of Action

The mechanism of action of Cbz-Cl-HQ is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. It may also affect the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and physiological effects:
Cbz-Cl-HQ has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may also have anti-inflammatory and antioxidant properties. Additionally, it has been shown to have a low toxicity profile, making it a potentially safe compound for further investigation.

Advantages and Limitations for Lab Experiments

One advantage of using Cbz-Cl-HQ in lab experiments is its unique chemical structure, which may allow for the development of new and innovative research methods. Additionally, its low toxicity profile makes it a potentially safe compound for use in various research applications. However, one limitation is the complex and multi-step synthesis process required to produce the compound, which may make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving Cbz-Cl-HQ. One area of interest is its potential use in the development of new cancer treatments. Additionally, further investigation into its mechanism of action and biochemical and physiological effects may lead to a better understanding of its potential uses in other areas of research, such as inflammation and oxidative stress. Finally, the development of new and more efficient synthesis methods may make Cbz-Cl-HQ more accessible for use in various research applications.

Synthesis Methods

The synthesis of Cbz-Cl-HQ involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction of 2-chlorobenzylamine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to yield 2-chlorobenzylidene-2,3-dihydro-1H-inden-1-one. This intermediate is then reacted with 4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxylic acid to yield the final product, Cbz-Cl-HQ.

Scientific Research Applications

Cbz-Cl-HQ has been studied for its potential use in various scientific research applications, including cancer research and drug development. It has been shown to have cytotoxic effects on cancer cells and may be a promising candidate for the development of new cancer treatments.